Cas no 1805083-12-8 (4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805083-12-8
• MF: C₈H₃ClF₅NO₂
• MW: 275.559938669205
• CID: 4871649
• Update Time: 2025-10-13

4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3ClF5NO2/c9-4-2(6(10)11)1-15-5(8(12,13)14)3(4)7(16)17/h1,6H,(H,16,17)
• InChI Key： GXTRSEDCFBXUOC-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CN=C(C(F)(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 298
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805083-12-8)

4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805083-12-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine carboxylic acid class, characterized by its unique structural features that include chloro, difluoromethyl, and trifluoromethyl substituents. These substituents contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The significance of 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid lies in its potential applications across multiple domains, particularly in medicinal chemistry and drug discovery. The presence of multiple fluorinated groups enhances its lipophilicity and metabolic stability, which are critical factors in the design of pharmacologically relevant compounds. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into complex molecular architectures.

In the realm of pharmaceutical research, this compound has been explored as a precursor for the development of novel therapeutic agents. Its structural framework is conducive to modifications that can yield molecules with enhanced binding affinity and selectivity for target enzymes or receptors. For instance, derivatives of this compound have shown promise in inhibiting certain kinases and enzymes implicated in inflammatory and oncological pathways. The difluoromethyl group, in particular, is known to improve pharmacokinetic profiles by increasing metabolic resistance, a feature highly sought after in drug design.

Moreover, the chloro and trifluoromethyl substituents contribute to the electronic properties of the pyridine ring, influencing its reactivity and interaction with biological systems. These features make it a versatile building block for medicinal chemists aiming to develop small-molecule inhibitors or modulators. The carboxylic acid moiety at the 3-position further extends its utility, allowing for further functionalization via esterification or amidation reactions to tailor its biological activity.

Recent studies have highlighted the role of fluorinated pyridines in the development of next-generation agrochemicals as well. The enhanced stability and bioavailability conferred by fluorine atoms make such compounds attractive for use in crop protection agents. Specifically, derivatives of 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid have been investigated for their potential as herbicides or fungicides, demonstrating efficacy against resistant strains of weeds and fungi.

The synthesis of this compound typically involves multi-step organic transformations, starting from readily available pyridine precursors. Advanced catalytic methods and fluorochemical reagents are often employed to introduce the fluorinated groups efficiently. The optimization of these synthetic routes is crucial for achieving high yields and purity, which are essential for industrial-scale applications. Recent innovations in flow chemistry have also enabled greener and more sustainable production methods for this intermediate.

In terms of biological activity, preliminary studies suggest that certain derivatives of 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid exhibit inhibitory effects on enzymes involved in bacterial metabolism. This finding opens up avenues for exploring novel antibiotics or antibacterial agents targeting resistant pathogens. Additionally, the structural motif is reminiscent of known antiviral compounds, prompting investigations into its potential antiviral properties.

The compound's compatibility with modern computational chemistry tools has further accelerated its adoption in drug discovery programs. Molecular modeling studies can predict how modifications to its structure might alter its binding affinity or selectivity profile. Such insights are invaluable for guiding experimental efforts and reducing the time required to develop lead compounds.

From an industrial perspective, the demand for high-purity intermediates like 4-Chloro-5-(difluoromethyl)-2-(trifluoromethyl)pyridine-3-carboxylic acid continues to grow as pharmaceutical companies seek innovative solutions for their drug development pipelines. Suppliers specializing in fine chemicals have invested heavily in manufacturing capabilities to meet this demand while adhering to stringent quality control standards.

Future research directions may focus on expanding the scope of derivatives derived from this core structure through novel synthetic strategies or exploring underutilized biological targets where fluorinated pyridines could offer therapeutic advantages. Collaborative efforts between academia and industry will be instrumental in translating these findings into tangible benefits for patients worldwide.